Cas no 188200-93-3 (2,7-Dibromo-9,9-bis(2-ethylhexyl)-9H-fluorene)

• Product Name: 2,7-Dibromo-9,9-bis(2-ethylhexyl)-9H-fluorene
• CAS No: 188200-93-3
• MF: C₂₉H₄₀Br₂
• MW: 548.435907363892
• MDL: MFCD03427217
• CID: 823926
• PubChem ID: 24879843
• Update Time: 2025-11-07

2,7-Dibromo-9,9-bis(2-ethylhexyl)-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9,9-bis(2-ethylhexyl)-9H-fluorene
• 9 9-DI-(2'-ETHYLHEXYL)-2 7-DIBROMOFLUOR&
• 9,9-Di-(2′-ethylhexyl)-2,7-dibromofluorene
• 2,7-dibromo-9,9-bis(2-ethylhexyl)fluorene
• 9,9-Di-(2'-ethylhexyl)-2,7-dibromofluorene
• 9,9-Di(2'-ethylhexyl)-2,7-dibromo-fluorene
• 2,7-dibromo-9,9-bis(2'-ethylhexyl)fluorene
• 9,9-bis(2'-ethylhexyl)-2,7-dibromofluorene
• 2,7-Dibromo-9,9-bis(2-ethylhexyl)fluorene (This product is only available in Japan.)
• 9,9-DI(2-ETHYLHEXYL)-2,7-DIBROMOFLUORENE,98%
• 9,9-Di-(2'-ethylhexyl)-2,7-dibromofluorene 98%

• MDL： MFCD03427217
• Inchi： 1S/C29H40Br2/c1-5-9-11-21(7-3)19-29(20-22(8-4)12-10-6-2)27-17-23(30)13-15-25(27)26-16-14-24(31)18-28(26)29/h13-18,21-22H,5-12,19-20H2,1-4H3
• InChI Key： WSBUZOZAKDVRTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3C(C=2C=1)(CC(CC)CCCC)CC(CC)CCCC)Br

Computed Properties

• Exact Mass: 546.15000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 12.8

Experimental Properties

• Color/Form: Yellow viscous liquid
• Density: 1.230 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5720(lit.)
• PSA: 0.00000
• LogP: 10.69110
• Solubility: Not determined

2,7-Dibromo-9,9-bis(2-ethylhexyl)-9H-fluorene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22-24/25

Additional information on 2,7-Dibromo-9,9-bis(2-ethylhexyl)-9H-fluorene

2,7-Dibromo-9,9-bis(2-ethylhexyl)-9H-fluorene: A Comprehensive Overview

The compound 188200-93-3, also known as 2,7-Dibromo-9,9-bis(2-ethylhexyl)-9H-fluorene, is a highly specialized organic material that has garnered significant attention in the fields of materials science and organic electronics. This compound belongs to the family of fluorenes, which are well-known for their unique electronic properties and structural versatility. The presence of bromine atoms at the 2 and 7 positions, along with the bulky 2-ethylhexyl substituents at the 9 position, imparts distinctive characteristics to this molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of fluorene derivatives in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromine substitution in this compound plays a crucial role in modulating the electronic properties, enhancing the molecule's ability to act as an electron acceptor. This feature is particularly advantageous in applications where charge transport and recombination are critical, such as in OLEDs. The bulky bis(2-ethylhexyl) groups at the 9 position serve to increase the molecule's solubility in organic solvents, which is essential for processing techniques like spin-coating and inkjet printing.

One of the most intriguing aspects of 188200-93-3 is its ability to self-assemble into ordered nanostructures under specific conditions. This property has been leveraged in the development of novel materials for nanotechnology applications. Researchers have demonstrated that the molecule can form well-defined thin films with high crystallinity, which are desirable for high-performance electronic devices. The combination of its electronic properties and self-assembling behavior makes it a promising candidate for next-generation optoelectronic materials.

In addition to its electronic applications, 188200-93-3 has shown potential in biomedical fields. Its fluorescence properties have been explored for use in bioimaging applications. The bromine atoms contribute to the molecule's photoluminescence efficiency, enabling it to serve as a fluorescent probe for detecting specific biological molecules. Recent advancements in this area have focused on improving the molecule's biocompatibility and stability under physiological conditions.

The synthesis of 188200-93-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include bromination reactions and Friedel-Crafts alkylation to introduce the desired substituents onto the fluorene backbone. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of industrial applications.

From an environmental standpoint, 188200-93-3 exhibits moderate stability under standard conditions. However, its degradation pathways under various environmental conditions remain an active area of research. Understanding these pathways is crucial for assessing its long-term impact on ecosystems and developing strategies for safe disposal.

In conclusion, 188200-93-3 or 2,7-Dibromo-9,9-bis(2-ethylhexyl)-9H-fluorene stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of electronic properties, solubility characteristics, and self-assembling behavior positions it as a valuable material for advancing technologies in organic electronics, nanotechnology, and biomedicine. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in shaping future innovations.